Calcium lactate
Calcium lactate
Calcium lactate is a salt that consists of two lactate anions for each calcium cation (Ca2+). It is prepared commercially by the neutralization of lactic acid with calcium carbonate or calcium hydroxide. Approved by the FDA as a direct food substance affirmed as generally recognized as safe, calcium lactate is used as a firming agent, flavoring agent, leavening agent, stabilizer, and thickener. Calcium lactate is also found in daily dietary supplements as a source of calcium. It is also available in various hydrate forms, where calcium lactate pentahydrate is the most common.
Brand Name:
Vulcanchem
CAS No.:
814-80-2
VCID:
VC20889925
InChI:
InChI=1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2
SMILES:
CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2]
Molecular Formula:
C6H10CaO6
Molecular Weight:
218.22 g/mol
Calcium lactate
CAS No.: 814-80-2
Cat. No.: VC20889925
Molecular Formula: C6H10CaO6
Molecular Weight: 218.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calcium lactate is a salt that consists of two lactate anions for each calcium cation (Ca2+). It is prepared commercially by the neutralization of lactic acid with calcium carbonate or calcium hydroxide. Approved by the FDA as a direct food substance affirmed as generally recognized as safe, calcium lactate is used as a firming agent, flavoring agent, leavening agent, stabilizer, and thickener. Calcium lactate is also found in daily dietary supplements as a source of calcium. It is also available in various hydrate forms, where calcium lactate pentahydrate is the most common. |
|---|---|
| CAS No. | 814-80-2 |
| Molecular Formula | C6H10CaO6 |
| Molecular Weight | 218.22 g/mol |
| IUPAC Name | calcium;2-hydroxypropanoate |
| Standard InChI | InChI=1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2 |
| Standard InChI Key | MKJXYGKVIBWPFZ-UHFFFAOYSA-L |
| SMILES | CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2] |
| Canonical SMILES | CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Ca+2] |
| Colorform | White, crystalline powder |
| Melting Point | > 120 |
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